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Cat. No.: B600637

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eriodictyol chalcone, systematically named (E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-
trinydroxyphenyl)prop-2-en-1-one, is a polyketide belonging to the chalconoid class of natural
products.[1] As an open-chain flavonoid, it serves as a crucial biosynthetic precursor to the
flavanone eriodictyol, a compound known for its significant pharmacological properties. The
core structure of eriodictyol chalcone consists of two aromatic rings linked by a three-carbon
a,B-unsaturated carbonyl system, a scaffold responsible for the broad biological activities
observed in many chalcone derivatives.[2][3][4][5] This guide provides a comprehensive
overview of the chemical synthesis and detailed spectroscopic characterization of eriodictyol
chalcone, offering valuable protocols and data for researchers in medicinal chemistry and drug
development.

Chemical Synthesis

The most prevalent and efficient method for synthesizing chalcones is the Claisen-Schmidt
condensation.[6][7] This reaction involves the base- or acid-catalyzed aldol condensation
between an appropriate substituted acetophenone and a substituted benzaldehyde. For
eriodictyol chalcone, the precursors are 2',4',6'-trinydroxyacetophenone
(phloroacetophenone) and 3,4-dihydroxybenzaldehyde (protocatechuic aldehyde).[8][9]

Synthesis Workflow
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The synthesis process follows a logical progression from starting materials to the final,
characterized product. This workflow involves the condensation reaction, followed by isolation
and purification of the target compound.

Synthesis Stage Isolation & Purification Final Product

Addition of Water. Precipitation Purification Eriodictyol Chalcone
& Filtration (Recrystallization) (Characterized)

Acid Catalyst
.g., HCl in Acetic Acid

Starting Materials
(Phloroacetophenone &
Protocatechuic Aldehyde)

Claisen-Schmidt
Condensation

Eriodictyol

ctivates

Activates

Promotes

Inflammatory Response
(e.g., TNF-q, IL-6)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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